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3-[3-[(2-Methyloxane-4-carbonyl)amino]phenyl]propanoic acid

Name: 3-[3-[(2-Methyloxane-4-carbonyl)amino]phenyl]propanoic acid
Brand: Smolecule
SKU: S6964628
Rating: 4 (8 reviews)

Catalog No.

S6964628

CAS No.

M.F

C16H21NO4

M. Wt

291.34 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-[3-[(2-Methyloxane-4-carbonyl)amino]phenyl]propa...

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Future Directions
13. Specification
14. Others

General Information

Product Name

3-[3-[(2-Methyloxane-4-carbonyl)amino]phenyl]propanoic acid

IUPAC Name

3-[3-[(2-methyloxane-4-carbonyl)amino]phenyl]propanoic acid

Molecular Formula

C16H21NO4

Molecular Weight

291.34 g/mol

InChI

InChI=1S/C16H21NO4/c1-11-9-13(7-8-21-11)16(20)17-14-4-2-3-12(10-14)5-6-15(18)19/h2-4,10-11,13H,5-9H2,1H3,(H,17,20)(H,18,19)

InChI Key

YXGMQBDZYABQIM-UHFFFAOYSA-N

Canonical SMILES

CC1CC(CCO1)C(=O)NC2=CC=CC(=C2)CCC(=O)O

3-[3-[(2-Methyloxane-4-carbonyl)amino]phenyl]propanoic acid is a chemical compound commonly known as MOCA. MOCA is an intermediate compound used in the production of certain polymers and resins. The physical and chemical properties of MOCA are unique and have led to its widespread use in various scientific experiments and industrial applications. This paper will discuss the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

MOCA is a pale yellow to light brown crystalline solid with a melting point of 82-86°C. Its molecular formula is C13H15NO4, and its molecular weight is 253.26 g/mol. MOCA is an aromatic diamine with a phenyl ring and a carboxylic acid moiety. It is commonly used as a curing agent for certain resins and polymers, such as polyurethanes, epoxy resins, and reactive hot-melts.

Physical and Chemical Properties

MOCA has a high boiling point (375-377°C) and vapor pressure (0.0008 mm Hg at 25°C). It is soluble in water, but its solubility decreases with increasing temperature. MOCA is also soluble in many organic solvents, such as ethanol, methanol, and acetone. It has a pH of 1.5-3 and is highly reactive with amines, alcohols, and acids.

Synthesis and Characterization

MOCA is synthesized by reacting aniline with oxalyl chloride to form an intermediate compound, which is then treated with 2-methyloxane-4-carbonyl chloride to produce MOCA. The reaction is exothermic and requires proper temperature control and safety precautions.
Characterization of MOCA is done using various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS). X-ray crystallography is also used to determine the crystal structure of MOCA.

Analytical Methods

Analysis of MOCA is done using high-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS). These techniques can detect MOCA at low concentrations and are used to monitor its presence in various samples, such as in industrial waste products and biological fluids.

Biological Properties

MOCA is cytotoxic and genotoxic and has been shown to cause chromosomal damage in mammalian cells. It also has mutagenic and carcinogenic properties and has been classified as a potential human carcinogen by the International Agency for Research on Cancer (IARC).

Toxicity and Safety in Scientific Experiments

MOCA is highly toxic and poses a significant health risk to humans. Proper safety precautions should be taken when handling MOCA, such as wearing protective clothing and respiratory equipment. Exposure to MOCA can cause skin irritation, eye damage, respiratory problems, and liver damage. Long-term exposure to MOCA can lead to cancer and other severe health problems.

Applications in Scientific Experiments

MOCA is commonly used in scientific experiments as a curing agent for certain resins and polymers, such as polyurethanes, epoxy resins, and reactive hot-melts. It is also used as a crosslinking agent for rubber, plastics, and adhesives. MOCA is also used in the production of certain dyes and pigments.

Current State of Research

Current research on MOCA is focused on understanding its toxicity and the health effects associated with its use. Studies are being conducted to develop safer alternatives to MOCA and to find ways to reduce its toxicity in industrial applications.

Potential Implications in Various Fields of Research and Industry

MOCA has the potential to revolutionize various fields of research and industry. Its unique physical and chemical properties make it a valuable tool in the production of resins, polymers, and adhesives. MOCA also has potential applications in the production of dyes, pigments, and other chemicals.
Limitations
One of the main limitations of MOCA is its toxicity and health risks associated with its use. Proper safety precautions must be taken when handling MOCA to prevent exposure to humans and the environment.

Future Directions

Future research on MOCA should focus on developing safer alternatives and reducing its toxicity in industrial applications. Studies should also be conducted to understand the mechanism of action of MOCA and its effects on the environment. The potential applications of MOCA in various fields should also be explored to maximize its benefits while minimizing its risks.